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Compound of Interest

Compound Name: Vacquinol-1

Cat. No.: B1683466

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vacquinol-1 is a small molecule that has garnered significant interest in cancer research,
particularly for its ability to induce a unique form of non-apoptotic cell death, termed methuosis,
in glioblastoma cells.[1][2][3] It functions as a specific activator of Mitogen-Activated Protein
Kinase Kinase 4 (MKK4), initiating a signaling cascade that leads to massive macropinocytotic
vacuolization, ATP depletion, and eventual rupture of the cytoplasmic membrane.[4][5] Recent
studies have further elucidated its mechanism, revealing that Vacquinol-1 disrupts
endolysosomal homeostasis by activating v-ATPase and inhibiting calmodulin. Proper
preparation of Vacquinol-1 stock solutions is critical for obtaining reproducible and reliable
experimental results. These application notes provide a detailed protocol for the dissolution and
preparation of Vacquinol-1 stock solutions for in vitro and in vivo studies.

Quantitative Data Summary

For ease of reference, the key chemical and solubility properties of Vacquinol-1 are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C21H21CIN20

Molecular Weight 352.9 g/mol

Appearance Crystalline solid

Storage (Solid)

-20°C

Stability (Solid)

> 4 years at -20°C

Storage (in Solvent)

-80°C for up to 1 year

Solubility in DMSO

1 mg/mL to 70 mg/mL
(Sonication is recommended

for higher concentrations)

Solubility in DMF

10 mg/mL

Solubility in Ethanol

0.25 mg/mL

Aqueous Solubility

Sparingly soluble. A 1:1
solution of DMF:PBS (pH 7.2)
yields a solubility of
approximately 0.5 mg/mL.
Aqueous solutions are not
recommended for storage

beyond one day.

Experimental Protocols

Materials

e Vacquinol-1 powder

e Dimethyl sulfoxide (DMSO), anhydrous

o Dimethylformamide (DMF), anhydrous

o Ethanol, anhydrous
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)
Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Vacquinol-1 in DMSO, a

commonly used solvent for this compound.

Pre-weighing Preparation: Before handling the compound, ensure that you are wearing
appropriate PPE. It is recommended to handle Vacquinol-1 in a chemical fume hood.

Weighing Vacquinol-1: Carefully weigh out the desired amount of Vacquinol-1 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you will need 3.529 mg of Vacquinol-1
(Molecular Weight = 352.9 g/mol ).

Solvent Addition: Add the calculated amount of anhydrous DMSO to the vial containing the
Vacquinol-1 powder. For the example above, add 1 mL of DMSO.

Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes.
o Visually inspect the solution to ensure that all the solid has dissolved.

o If the compound does not fully dissolve, sonicate the vial for 5-10 minutes in a water bath
sonicator. Gentle warming to 37°C can also aid in dissolution.

Sterilization (Optional): If the stock solution is intended for cell culture experiments, it can be
sterilized by passing it through a 0.22 um syringe filter. Ensure the filter is compatible with
DMSO.
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 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. Stock solutions in DMSO are
stable for at least one year when stored at -80°C.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Vacquinol-1 stock solution.
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Signaling Pathway of Vacquinol-1 Induced Methuosis

Vacquinol-1
Cell Membrane
MKK4 Activation v-ATPase Activation Calmodulin Inhibition
AN
Cellular Effects \ /
Y
Massive Macropinocytotic Endolysosomal Homeostasis
Vacuolization Disruption

N

‘ ATP Depletion

i

Cytoplasmic Membrane
Rupture

Methuosis

(Non-Apoptotic Cell Death)

Click to download full resolution via product page

Caption: Vacquinol-1 signaling pathway leading to methuosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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